Cas no 1824281-38-0 (tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate)

tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-25448184
- tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate
- 1824281-38-0
- SCHEMBL18308988
- Carbamic acid, N-(4,5-dichloro-2-pyridinyl)-, 1,1-dimethylethyl ester
-
- MDL: MFCD08274863
- Inchi: 1S/C10H12Cl2N2O2/c1-10(2,3)16-9(15)14-8-4-6(11)7(12)5-13-8/h4-5H,1-3H3,(H,13,14,15)
- InChI Key: FHVHOEDENMDRNF-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C(C=1)NC(=O)OC(C)(C)C)Cl
Computed Properties
- Exact Mass: 262.0275830g/mol
- Monoisotopic Mass: 262.0275830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2Ų
- XLogP3: 3
Experimental Properties
- Density: 1.345±0.06 g/cm3(Predicted)
- Boiling Point: 295.1±40.0 °C(Predicted)
- pka: 11.01±0.70(Predicted)
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-25448184-0.25g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
Enamine | EN300-25448184-1.0g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
Enamine | EN300-25448184-5.0g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
Enamine | EN300-25448184-10.0g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
Enamine | EN300-25448184-2.5g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
Enamine | EN300-25448184-5g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 5g |
$2028.0 | 2023-09-14 | ||
Enamine | EN300-25448184-0.05g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
Enamine | EN300-25448184-0.1g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
Enamine | EN300-25448184-10g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 10g |
$3007.0 | 2023-09-14 | ||
Enamine | EN300-25448184-1g |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate |
1824281-38-0 | 1g |
$699.0 | 2023-09-14 |
tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate Related Literature
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
Additional information on tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate
Comprehensive Overview of tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate (CAS No. 1824281-38-0)
The compound tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate, identified by its CAS No. 1824281-38-0, is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dichloropyridine core and a tert-butyl carbamate group, makes it a valuable building block for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.
One of the key reasons for the rising interest in tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate is its role in structure-activity relationship (SAR) studies. The presence of 4,5-dichloropyridine allows for precise modifications, enabling scientists to fine-tune biological activity. This aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry workflows.
From a synthetic chemistry perspective, CAS No. 1824281-38-0 serves as a versatile scaffold. The tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous in multi-step syntheses, as it can be selectively removed under mild acidic conditions. This feature is critical in peptide synthesis and the preparation of heterocyclic compounds, addressing common challenges in modern organic chemistry. Recent publications highlight its utility in constructing fused pyridine derivatives, which are prominent in bioactive molecules.
Environmental and regulatory considerations are also driving discussions around tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate. With increasing focus on green chemistry, researchers are investigating sustainable methods for its production, such as catalytic chlorination and solvent-free reactions. These efforts resonate with broader industry shifts toward eco-friendly synthesis and reduced waste generation. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure high purity, meeting stringent quality standards demanded by end-users.
Market dynamics further underscore the relevance of this compound. As pharmaceutical companies expand their pipelines in oncology and central nervous system (CNS) disorders, intermediates like CAS No. 1824281-38-0 see heightened demand. Its compatibility with parallel synthesis techniques also makes it attractive for contract research organizations (CROs) specializing in library generation. Furthermore, patent analyses reveal its inclusion in several proprietary formulations, indicating its commercial potential.
In conclusion, tert-butyl N-(4,5-dichloropyridin-2-yl)carbamate exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from medicinal chemistry to material science—position it as a compound of enduring significance. Ongoing research will likely uncover new dimensions of its utility, particularly in emerging fields like bioconjugation and small-molecule probes. For laboratories seeking reliable intermediates with proven versatility, this compound remains a compelling choice.
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